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Compound of Interest

Compound Name: 4-Methyl-2-nitrosophenol

CAS No.: 58243-10-0

Cat. No.: B14672563

Get Quote

Executive Summary
Target Molecule: 4-Methyl-2-nitrosophenol (C₇H₇NO₂)

CAS Registry Number: 119-33-5 (often shared with nitro-isomer, verify specific structure);

Specific isomer often cited as 39825-16-6 or described as p-cresol derivative.

Primary Application: Intermediate in dye synthesis, ligand for coordination chemistry, and

precursor for aminophenols.

Key Challenge: Direct nitrosation of p-cresol often yields m-nitro-p-cresol (oxidation) or

diazonium species rather than the desired nitroso compound.

Solution: Use of Cu(II) salts to stabilize the o-nitrosophenol tautomer as a bis-chelate

complex, followed by acid hydrolysis.

Mechanistic Principles
Electrophilic Aromatic Substitution & Chelation
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The reaction proceeds via the attack of the nitrosonium ion (

) or a nitrous acid carrier (

) on the electron-rich phenol ring. Since the para position is occupied by a methyl group, the
electrophile is directed to the ortho position.

However, free o-nitrosophenols are prone to further oxidation by nitric acid (formed via

disproportionation of

). The addition of Copper(II) sulfate serves a dual purpose:

Template Effect: Coordinates with the phenolic oxygen, directing the incoming nitroso group

to the ortho position.

Stabilization: Forms a deep red/purple, water-insoluble complex, Copper(II) bis(4-methyl-2-
nitrosophenolato), effectively removing the product from the oxidative reaction medium.

Tautomerism
The product exists in a tautomeric equilibrium between the nitrosophenol and quinone oxime

forms. In solution, the equilibrium depends on solvent polarity, while the solid state often favors

the quinone oxime form.

Figure 1: Tautomeric equilibrium and stabilization via Copper(II) chelation.

Experimental Protocol
Materials & Reagents
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Reagent Role Purity/Conc.[1]

p-Cresol Substrate >98% (Solid/Melt)

Sodium Nitrite (

)
Nitrosating Agent ACS Reagent

Copper(II) Sulfate

Pentahydrate
Stabilizer/Catalyst >99%

Hydrochloric Acid (

)
Acidifier 1N and Conc.

Sodium Hydroxide (

)
Base (for extraction) 1N

Petroleum Ether / Chloroform Solvents ACS Reagent

Step-by-Step Synthesis Workflow
Phase 1: Formation of the Copper Complex
This step traps the unstable nitroso compound directly from the reaction mixture.

Preparation of Reagent Solution:

Dissolve 10.8 g (0.1 mol) of p-cresol in 400 mL of water containing 4 g of NaOH (or use an

acetate buffer pH 4-5 for milder conditions).

Add 12.5 g (0.05 mol) of Copper(II) sulfate pentahydrate (

) dissolved in 50 mL water. The solution may turn turbid.

Nitrosation:

Cool the mixture to 0–5°C in an ice bath.

Dissolve 7.0 g (0.1 mol) of Sodium Nitrite in 20 mL of water.
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Add the nitrite solution dropwise to the stirred cresol/copper mixture.

Slowly acidify by adding dilute Acetic Acid or HCl dropwise until pH is slightly acidic (pH 4–

5).

Incubation:

Stir the mixture at room temperature for 24–48 hours. A heavy, dark reddish-purple

precipitate (the Copper complex) will form.

Isolation of Complex:

Filter the dark solid under vacuum.

Wash thoroughly with water to remove inorganic salts and unreacted cresol.

Wash with a small amount of cold ethanol to remove tarry by-products.

Phase 2: Decomplexation & Isolation of Ligand
This step releases the free 4-methyl-2-nitrosophenol from the copper trap.

Hydrolysis:

Suspend the copper complex in 100 mL of Chloroform or Diethyl Ether in a separatory

funnel.

Add 100 mL of 1N Sulfuric Acid (or HCl).

Shake vigorously.[2] The acid protonates the ligand, breaking the complex. The copper

ions return to the aqueous phase (turning it blue), while the free nitroso-phenol dissolves

in the organic phase (turning it orange/yellow).

Extraction:

Separate the organic layer.[3]

Extract the aqueous layer twice more with 50 mL of organic solvent.
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Combine organic extracts.

Purification:

Wash the organic phase with water.[4]

Dry over anhydrous Sodium Sulfate (

).

Evaporate the solvent under reduced pressure (Rotavap) at low temperature (<40°C) to

prevent decomposition.

Recrystallization:

Recrystallize the crude orange solid from Petroleum Ether or a Benzene/Petroleum Ether

mixture.

Figure 2: Process flow for the Copper-Mediated synthesis.

Characterization & Data
Physical Properties

Property Value Notes

Appearance Orange needles/prisms Volatile with steam

Melting Point 58.5°C
Distinct from nitro-isomer

(~35°C)

Solubility
Soluble in Ether,

, Alcohol
Sparingly soluble in water

Odor Characteristic, pungent
Similar to other quinone

oximes

Spectroscopic Data
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IR Spectroscopy: Look for broad OH stretch (oxime) around 3200-3400 cm⁻¹ and C=O

(quinone) stretch around 1620-1640 cm⁻¹, confirming the quinone oxime tautomer in solid

state.

NMR (

,

):

Methyl group:

~2.2 ppm (singlet).

Aromatic/Quinone protons: Complex multiplet in the 6.5–7.5 ppm region due to tautomeric

equilibrium.

Oxime/Phenol OH: Broad singlet, chemical shift is highly concentration/solvent dependent.

Safety & Handling (E-E-A-T)
Toxicity: Nitroso phenols are potential carcinogens and skin irritants. Handle in a fume hood

with nitrile gloves.

Explosion Hazard: Although less explosive than polynitro compounds, nitroso compounds

can decompose exothermically. Do not heat the dry solid above 80°C.

Reagent Safety: Sodium nitrite is toxic and an oxidizer. Avoid mixing solid nitrite with organic

combustibles.

Troubleshooting
Problem: Formation of tar/black oil instead of complex.

Cause: Temperature too high or acid concentration too strong, leading to oxidation.

Fix: Keep reaction <5°C during addition.[2][5] Ensure pH is buffered (4-5).

Problem: Low yield of free ligand after hydrolysis.
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Cause: Incomplete hydrolysis or product lost in aqueous phase.

Fix: Ensure the acid wash is strong enough (1N

) to fully demetallate. Re-extract aqueous phase multiple times.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Synthesis of 4-Methyl-2-
nitrosophenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14672563/docs#technical-guide-synthesis-of-4-
methyl-2-nitrosophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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